Cas no 1340269-65-9 (2-(Oxolan-3-yloxy)pyridine-3-carbonitrile)

2-(Oxolan-3-yloxy)pyridine-3-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a carbonitrile group at the 3-position and an oxolan-3-yloxy moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The oxolane (tetrahydrofuran) ring enhances solubility and reactivity, while the nitrile group offers a functional handle for further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is typically characterized by high purity and stability, ensuring consistent performance in coupling reactions, nucleophilic substitutions, and other transformations. Suitable for research and industrial-scale synthesis, it serves as a key building block in medicinal and materials chemistry.

2-(Oxolan-3-yloxy)pyridine-3-carbonitrile structure

1340269-65-9 structure

Product Name:2-(Oxolan-3-yloxy)pyridine-3-carbonitrile

CAS No:1340269-65-9

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

CID:5324249

Update Time:2025-05-19

2-(Oxolan-3-yloxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(oxolan-3-yloxy)pyridine-3-carbonitrile
- 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile
- Inchi： 1S/C10H10N2O2/c11-6-8-2-1-4-12-10(8)14-9-3-5-13-7-9/h1-2,4,9H,3,5,7H2
- InChI Key： IPOFRZXBWQLIDG-UHFFFAOYSA-N
- SMILES： O1CCC(C1)OC1C(C#N)=CC=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
XLogP3: 0.9
Topological Polar Surface Area: 55.1

2-(Oxolan-3-yloxy)pyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6608-1619-2μmol	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	2μmol	$85.5	2023-09-07
Life Chemicals	F6608-1619-5μmol	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	5μmol	$94.5	2023-09-07
Life Chemicals	F6608-1619-10μmol	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	10μmol	$103.5	2023-09-07
Life Chemicals	F6608-1619-20μmol	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	20μmol	$118.5	2023-09-07
Life Chemicals	F6608-1619-1mg	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	1mg	$81.0	2023-09-07
Life Chemicals	F6608-1619-2mg	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	2mg	$88.5	2023-09-07
Life Chemicals	F6608-1619-3mg	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	3mg	$94.5	2023-09-07
Life Chemicals	F6608-1619-4mg	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	4mg	$99.0	2023-09-07
Life Chemicals	F6608-1619-5mg	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	5mg	$103.5	2023-09-07
Life Chemicals	F6608-1619-10mg	2-(oxolan-3-yloxy)pyridine-3-carbonitrile	1340269-65-9	10mg	$118.5	2023-09-07

2-(Oxolan-3-yloxy)pyridine-3-carbonitrile Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile

Introduction to 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile (CAS No. 1340269-65-9)

2-(Oxolan-3-yloxy)pyridine-3-carbonitrile, with the CAS number 1340269-65-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a cyano group, along with an oxolanyl moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile is represented by the formula C₁₁H₁₁NO₂. The presence of the pyridine ring and the cyano group imparts significant electronic and steric properties, making it an attractive candidate for various biological applications. The oxolanyl moiety, specifically the 3-hydroxytetrahydrofuran ring, adds further complexity and potential for bioactivity.

Recent studies have highlighted the potential of 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile can potentially improve cognitive function and slow disease progression.

In addition to its neuroprotective properties, 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile may have therapeutic potential in inflammatory diseases, including rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile have also been studied to assess its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can cross the blood-brain barrier, which is crucial for its effectiveness in central nervous system (CNS) disorders.

To further explore the therapeutic potential of 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile, several analogs have been synthesized and evaluated. These analogs aim to optimize the compound's potency, selectivity, and safety profile. For instance, modifications to the oxolanyl moiety have led to compounds with enhanced binding affinity to target enzymes. Similarly, alterations to the pyridine ring or the cyano group have resulted in improved pharmacokinetic properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects.

In conclusion, 2-(Oxolan-3-yloxy)pyridine-3-carbonitrile (CAS No. 1340269-65-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.